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Compound of Interest

Compound Name: Cyanure de cuivre

Cat. No.: B1202555

Introduction

Le cuivrage au cyanure est un procédé de galvanoplastie fondamental et largement utilisé,
appreécié pour sa capacité a produire des dépots de cuivre ductiles, a grain fin et dotés d'une
excellente adhérence sur une variété de substrats, y compris les aciers et les alliages de zinc.
[1][2][3] Ces bains alcalins sont particulierement indispensables comme sous-couche (couche
de "strike") avant l'application d'autres dépots métalliques, tels que le nickel, I'argent ou I'or,
notamment sur des métaux de base qui seraient attaqués par les bains de cuivrage acides.[1]
Le procede tire parti de la capacité du cyanure a complexer les ions cuivre, abaissant ainsi le
potentiel de réduction du métal et permettant un dépét uniforme méme sur des piéces de
géomeétrie complexe.[2][3]

Les applications des revétements de cuivre obtenus par bain cyanuré sont a la fois techniques
et décoratives. Elles incluent la protection contre la corrosion, I'amélioration de la conductivité
électrique et thermique, la préparation de surface pour des traitements ultérieurs et I'obtention
de finitions esthétiques pour des articles de quincaillerie, de bijouterie ou d'horlogerie.[1][4][5]

[6]

Role des Composants du Bain

La performance d'un bain de cuivrage cyanuré dépend de I'équilibre précis de ses constituants
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e Cyanure de Cuivre (CuCN) : C'est la source principale d'ions cuivre (monovalents, Cu*)
dans la solution.[1][2] Insoluble dans I'eau, il est dissous par complexation avec un exces de
cyanure alcalin.[1][7]

e Cyanure de Sodium (NaCN) ou de Potassium (KCN) : Ces sels alcalins agissent comme
agents complexants pour solubiliser le cyanure de cuivre, formant principalement l'ion
dicyanocuprate(l) [Cu(CN)z]~ et tricyanocuprate(l) [Cu(CN)s]2~.[1][8] Un exceés, appelé
"cyanure libre", est crucial pour assurer la bonne dissolution des anodes en cuivre et pour
obtenir un dép6t de qualité.[1][9] Les sels de potassium sont souvent préférés car ils offrent
une meilleure solubilité et conductivité.[7]

o Hydroxyde de Sodium (NaOH) ou de Potassium (KOH) : Ajoutés pour augmenter la
conductivité de I'électrolyte, maintenir un pH alcalin stable (généralement entre 11 et 13) et
réduire la décomposition des cyanures.[1][10]

o Carbonates (Na2COs ou K2CO:s) : Se forment naturellement par décomposition du cyanure
ou peuvent étre ajoutés. Une concentration modérée peut étre bénéfique, mais un exces
augmente la résistance du bain et peut passiver les anodes.[2]

o Sels de Rochelle (Tartrate de Sodium et de Potassium) : Souvent utilisés comme additif pour
affiner le grain du dépét, améliorer la corrosion des anodes et limiter les effets des impuretés
métalliques.[1][11]

» Additifs et brillanteurs : Des composés organiques brevetés sont frequemment ajoutés pour
améliorer la brillance, le pouvoir nivelant et I'uniformité du dép6t.[12]

Données Quantitatives

Les tables suivantes résument les compositions et les paramétres opératoires typiques pour
différents types de bains de cuivrage au cyanure.

Tableau 1 : Compositions Typiques des Bains de Cuivrage au Cyanure
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Bain Haute Vitesse Bain en Tonneau

Composant Bain de Strike (g/L)
(9/L) (9/L)

Cyanure de Cuivre

15-25 40 - 75 30-50
(CuCN)
Cyanure de Sodium

25-40 - -
(NaCN) total
Cyanure de

_ - 70-120 -

Potassium (KCN) total
Cyanure Libre (en

5-15 5-20 10-20
NaCN ou KCN)
Hydroxyde de

. _ 2-8 15-30 7-15
Sodium/Potassium
Carbonate de
] ) 15-60 15-90 15-75

Sodium/Potassium
Sels de Rochelle 15-30 30-60 20-45

Sources : Données compilées a partir de[1][8][9][10][11][13]

Tableau 2 : Parametres Opératoires
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Parametre Bain de Strike Bain Haute Vitesse Bain en Tonneau
Température (°C) 40 - 55 60 - 80 40 - 60
Densité de Courant
_ 1.0-25 2.0-6.0 05-15
Cathodique (A/dm?)
pH 11.0-12.5 12.0-13.0 11.5-12.8
Tension (V) 2-6 3-12 6-15
Efficacité Cathodique
30-60 60 - 95 40 -70

(%)

Agitation cathodique

Rotation du tonneau

Agitation Agitation cathodique .
modérée a vigoureuse (3-8 RPM)

Cuivre pur, sans Cuivre pur, sans Cuivre pur, sans

Anodes R R R
oxygéne oxygéne oxygéne

Ratio Anode/Cathode l:11a21 2:1 >2:1

o Continue ) )

Filtration i Continue Continue

recommandée

Sources : Données compilées a partir de[1][9][10][13][14][15]

Protocoles Expérimentaux
Protocole 1 : Préparation d'un Bain de Cuivrage Cyanuré

(10 L)

o Préparation : Remplir une cuve de travail en acier revétu de PVC ou PP avec 6 litres d'eau

déminéralisée tiéde.[10]

» Dissolution des Cyanures : Sous agitation mécanique et dans une hotte ventilée, ajouter

lentement 750 g de cyanure de potassium (KCN) jusqu'a dissolution compléte.[12]

¢ Ajout du Cyanure de Cuivre : Ajouter lentement 550 g de cyanure de cuivre (CuCN).[10]

[12] La solution doit devenir claire a mesure que le complexe se forme.
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Ajout de I'Alcali : Dissoudre lentement 150 g d'hydroxyde de potassium (KOH). L'opération
est exothermique.[12]

Ajout des Additifs : Dissoudre 450 g de Sels de Rochelle.

Ajustement Final : Compléter le volume a 10 litres avec de I'eau déminéralisée.[12]
Homogénéiser la solution.

Analyse et Correction : Prélever un échantillon pour analyse. Ajuster la concentration de
cyanure libre et le pH si nécessaire. Le pH peut étre augmenté avec du KOH ou diminué
avec une solution d'acide tartrique.[10]

Mise en Température : Chauffer le bain a la température de travail désirée (ex: 60 °C).

Protocole 2 : Procédure de Galvanoplastie (Couche de
Strike sur Acier)

Dégraissage : Immerger la piéce en acier dans un bain de dégraissage électrolytique alcalin
(ex: solution de soude caustique, carbonate de sodium, phosphate trisodique) a température
ambiante pendant 5 minutes avec une densité de courant de 5-10 A/dmZ.[9]

Rincage : Rincer abondamment la piéce a I'eau déminéralisée en cascade (3 bains
successifs) pour éliminer toute trace de la solution de dégraissage.[9]

Décapage/Activation : Immerger la piece dans une solution d'acide chlorhydrique (10-20%
v/v) ou sulfurique (5-10% v/v) pendant 30 & 60 secondes pour €liminer les oxydes de
surface.

Ringage : Rincer de nouveau abondamment a I'eau déminéralisée.

Cuivrage de Strike : Transférer rapidement la piece dans le bain de cuivrage de strike (voir
Tableau 1). Appliquer une densité de courant de 1.5 - 2.5 A/dm?2 pendant 2 a 5 minutes.[1]
Une agitation cathodique est recommandée.

Ringage : Rincer immédiatement et abondamment a I'eau déminéralisée.
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 Etape suivante : La piéce est maintenant préte pour un dépét de cuivre plus épais (par
exemple dans un bain acide ou un bain cyanuré haute vitesse) ou pour un autre dép6t

métallique (nickel, etc.).[1]

e Séchage : Si le cuivrage est la couche finale, rincer dans un bain d'eau chaude puis sécher

a l'air chaud ou par centrifugation.

Visualisations
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Schéma du flux de travail pour la galvanoplastie au cyanure de cuivre.
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Equilibres dans le Bain Electrolytique
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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